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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326

Essential Safety and Handling Guide for
Metobromuron

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Metobromuron. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Metobromuron is a pre-emergence herbicide from the phenylurea group.[1] It is classified as
harmful if swallowed, an eye irritant, and is suspected of causing cancer.[1][2][3] It may also
cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic
life with long-lasting effects.[4] Adherence to the following procedures is critical to minimize
exposure and ensure a safe working environment.

Hazard Summary

The following table summarizes the key hazard classifications for Metobromuron based on the
Globally Harmonized System (GHS).
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Hazard Classification Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
) o H319: Causes serious eye
Serious Eye Irritation 2A o
irritation.
) o H351: Suspected of causing
Carcinogenicity 2

cancer.

» o H373: May cause damage to
Specific Target Organ Toxicity
2 organs through prolonged or
(Repeated Exposure)
repeated exposure.

Hazardous to the Aquatic

) 1 H400: Very toxic to aquatic life.
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects.

Personal Protective Equipment (PPE) Protocol
All personnel must use the appropriate PPE when handling Metobromuron. Handling should
occur in a designated area, preferably within a chemical fume hood.

1. Eye and Face Protection:

» Wear tightly fitting, non-fogging safety goggles with side-shields conforming to EN 166 (EU)
or NIOSH (US) standards.

« In situations with a high risk of splashing, such as when mixing concentrates, a full-face
shield should be worn over the safety goggles.

2. Skin Protection:

o Gloves: Always wear unlined, elbow-length, chemical-resistant gloves. Nitrile, butyl, or
neoprene gloves are recommended for good protection against both dry and liquid
formulations. Gloves must be inspected for any signs of degradation before use. Wash the
outside of the gloves before removing them and wash hands thoroughly after removal.
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Protective Clothing: Wear a clean, dry, chemical-resistant protective suit or coveralls over
regular work clothes, ensuring it covers the entire body from wrists to ankles. For tasks
involving mixing, loading, or cleaning equipment, a chemical-resistant apron that extends
from the neck to at least the knees is required.

Footwear: Wear chemical-resistant, ankle-covering boots. Pant legs must be worn outside of
the boots to prevent chemicals from entering. Do not wear leather or fabric footwear.

. Respiratory Protection:

Work should be conducted in a well-ventilated area or a chemical fume hood to minimize
inhalation exposure.

If exposure limits are exceeded, or if dusts or aerosols are generated and engineering
controls are insufficient, a full-face respirator with appropriate cartridges must be used. In
case of a fire, a self-contained breathing apparatus (SCBA) is required.

Safe Handling and Operational Plan

1.

Pre-Handling Preparations:

Ensure all personnel are trained on the hazards of Metobromuron and have read the Safety
Data Sheet (SDS).

Verify that a chemical fume hood is functioning correctly.
Assemble all necessary PPE and ensure it is in good condition.
Prepare a designated and clearly labeled area for the work.

Keep an emergency spill kit readily accessible.

. Handling Procedure:

Avoid the formation of dust and aerosols.

Avoid direct physical contact with the chemical.
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Measure and weigh the substance carefully within a chemical fume hood or a ventilated
enclosure.

When preparing solutions, add Metobromuron to the solvent slowly to prevent splashing.
Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.

. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.
Clean all equipment and the work area immediately after use.

Remove and decontaminate PPE as per established procedures. Store reusable PPE in a
clean, designated area.

Emergency Procedures

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and copious amounts of water. Seek medical attention if irritation or pain persists.

Eye Contact: Immediately flush eyes with tepid water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention and show the SDS to the medical personnel.

Spills: Evacuate and ventilate the area. Wear full PPE, including respiratory protection.
Contain the spill using an inert absorbent material. Sweep up the absorbed material and
place it into a labeled, sealed container for hazardous waste disposal. Wash the
contaminated surface afterward.
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Storage and Disposal Plan

1.

Storage:
Store in the original, tightly sealed container in a cool, dry, dark, and well-ventilated location.

The storage area should be a designated and secured chemical store, away from
incompatible materials, ignition sources, food, and animal feed.

Protect containers from physical damage.

. Disposal:

Metobromuron and its containers must be disposed of as hazardous waste. Do not dispose
of undiluted chemicals on site.

Follow all local, regional, and national regulations for hazardous waste disposal. Incineration
in a specialized facility operating at high temperatures with off-gas scrubbing is a
recommended disposal method.

Do not contaminate water, drains, or soil.

Container Disposal: Empty containers must be triple-rinsed with an appropriate solvent. The
rinsate should be collected and treated as hazardous waste. After rinsing, puncture the
container to prevent reuse and dispose of it according to regulations.

Visual Workflow for Handling Metobromuron

Caption: Workflow for the safe handling of Metobromuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Metobromuron (Ref: C 3216) [sitem.herts.ac.uk]
e 2. cdn.chemservice.com [cdn.chemservice.com]

» 3. certisbelchim.co.uk [certisbelchim.co.uk]

e 4. pcs.agriculture.gov.ie [pcs.agriculture.gov.ie]

» To cite this document: BenchChem. [Personal protective equipment for handling
Metobromuron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166326#personal-protective-equipment-for-handling-
metobromuron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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